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Compound of Interest

Compound Name: ACP-5862-d4

Cat. No.: B12418138

For Research Use Only

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions for ACP-5862-d4, a deuterated stable isotope of ACP-5862. ACP-5862 is the major
active metabolite of Acalabrutinib, a selective and irreversible inhibitor of Bruton's tyrosine
kinase (BTK).[1][2][3] ACP-5862-d4 is primarily intended for use as an internal standard in
guantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS),
to ensure accuracy and precision in the measurement of ACP-5862 in biological samples.[4]

Compound Information

ACP-5862-d4 is the deuterated form of ACP-5862, a potent inhibitor of BTK with an IC50 of 5.0
nM.[1] As a metabolite of Acalabrutinib, it plays a significant role in the overall pharmacological
activity. The use of a deuterated standard is critical for pharmacokinetic and drug metabolism
studies.

Table 1: Chemical and Physical Properties of ACP-5862-d4
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Property Value Source

4-(8-Amino-3-(4-(but-2-
) ynamido)butanoyl)imidazo[1,5-
Chemical Name _ o
apyrazin-1-yl)-N-(pyridin-2-yl-

d4)benzamide

Molecular Formula C26H19D4N703
Molecular Weight 485.5 g/mol
CAS Number Not Available (NA)

_ >98% (Confirm with Certificate
Purity )
of Analysis)

Crystalline solid or powder
Appearance ] ] General
(Confirm visually)

Store at -20°C or -80°C,
Storage (Solid) protected from light and
moisture.

Note: Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific
information.

Solubility and Stock Solution Preparation

Accurate preparation of stock solutions is the first critical step for any experiment. It is highly
recommended to use freshly opened, anhydrous grade dimethyl sulfoxide (DMSO) for the initial
stock solution, as the compound is hygroscopic.

Table 2: Solubility Data

Solvent Max Solubility (in vitro) Notes

Ultrasonic treatment and fresh
DMSO > 250 mg/mL (= 519.20 mM) DMSO are recommended for

complete dissolution.
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Experimental Protocol: Preparation of a 10 mM DMSO
Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution in
DMSO.

Materials:

ACP-5862-d4 powder

e Anhydrous or HPLC-grade Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile, low-retention tips
e \ortex mixer

e Sonicator (optional, but recommended)

Procedure:

e Pre-Equilibration: Before opening, allow the vial of ACP-5862-d4 to warm to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
onto the hygroscopic compound.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of ACP-5862-d4 powder (e.g., 1 mg) into the tube. Record the
exact mass.

» Solvent Calculation: Calculate the precise volume of DMSO required to achieve the target
concentration (e.g., 10 mM) using the formula below.

Formula: Volume (uL) = (Mass (mg) / Molecular Weight (g/mol)) x (1 / Concentration (mol/L))
x 1,000,000
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Example for 1 mg of ACP-5862-d4 (MW = 485.5 g/mol ) to make a 10 mM stock: Volume
(uL) = (2 mg / 485.5 g/mol) x (1 / 0.010 mol/L) x 1,000,000 = 206.0 puL

o Dissolution: Add the calculated volume of DMSO to the tube containing the compound.

e Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. If particulates remain, sonicate the solution in a water bath for 5-10 minutes. The
final solution should be clear and colorless.

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense
the stock solution into smaller, single-use aliquots (e.g., 10-20 pL) in sterile, light-protected
microcentrifuge tubes.

o Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 year) or
-80°C for long-term storage (up to 2 years). When needed, thaw a single aliquot and use it to
prepare fresh working solutions in an appropriate aqueous buffer or cell culture medium.

Diagrams and Workflows
Experimental Workflow

The following diagram illustrates the standard workflow for preparing ACP-5862-d4 stock and
working solutions from a lyophilized powder.
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Stock Solution Preparation
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Workflow for ACP-5862-d4 stock solution preparation.
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Role in BTK Signaling Pathway

ACP-5862, the non-deuterated parent compound, is an active inhibitor of Bruton's tyrosine
kinase (BTK). BTK is a critical signaling molecule in the B-cell receptor (BCR) pathway, which
is essential for B-cell proliferation, trafficking, and survival. By covalently binding to a cysteine
residue in the BTK active site, ACP-5862 irreversibly inhibits its enzymatic activity, thereby
blocking downstream signaling.
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Inhibition of the BTK signaling pathway by ACP-5862.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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